Cas no 2326068-34-0 (Ethyl 1-benzyl-4-[4-(trifluoromethoxy)phenyl]pyrrolidine-3-carboxylate)

• Product Name: Ethyl 1-benzyl-4-[4-(trifluoromethoxy)phenyl]pyrrolidine-3-carboxylate
• CAS No: 2326068-34-0
• MF: C₂₁H₂₂F₃NO₃
• MW: 393.399496555328
• CID: 5012697
• PubChem ID: 134162545
• Update Time: 2025-05-19

Ethyl 1-benzyl-4-[4-(trifluoromethoxy)phenyl]pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-benzyl-4-(4-(trifluoromethoxy)phenyl)pyrrolidine-3-carboxylate
• ethyl 1-benzyl-4-[4-(trifluoromethoxy)phenyl]pyrrolidine-3-carboxylate
• starbld0013551
• 2326068-34-0
• F1911-4135
• Trans-ethyl-1-benzyl-4-(4-(trifluoromethoxy)phenyl)pyrrolidine-3-carboxylate
• Ethyl 1-benzyl-4-[4-(trifluoromethoxy)phenyl]pyrrolidine-3-carboxylate

• Inchi： 1S/C21H22F3NO3/c1-2-27-20(26)19-14-25(12-15-6-4-3-5-7-15)13-18(19)16-8-10-17(11-9-16)28-21(22,23)24/h3-11,18-19H,2,12-14H2,1H3
• InChI Key： FFYLJTDHSRMXCV-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1CN(CC2C=CC=CC=2)CC1C(=O)OCC)(F)F

Computed Properties

• Exact Mass: 393.15517805g/mol
• Monoisotopic Mass: 393.15517805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 38.8

Additional information on Ethyl 1-benzyl-4-[4-(trifluoromethoxy)phenyl]pyrrolidine-3-carboxylate

Ethyl 1-benzyl-4-[4-(trifluoromethoxy)phenyl]pyrrolidine-3-carboxylate (CAS No. 2326068-34-0): A Comprehensive Overview

Ethyl 1-benzyl-4-[4-(trifluoromethoxy)phenyl]pyrrolidine-3-carboxylate (CAS No. 2326068-34-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

Ethyl 1-benzyl-4-[4-(trifluoromethoxy)phenyl]pyrrolidine-3-carboxylate is a derivative of pyrrolidine, a five-membered heterocyclic amine. The compound features a benzyl group attached to the nitrogen atom of the pyrrolidine ring and a trifluoromethoxy-substituted phenyl group attached to the fourth carbon atom of the pyrrolidine ring. The ethyl ester group is attached to the third carbon atom of the pyrrolidine ring, contributing to its overall stability and solubility properties.

The presence of the trifluoromethoxy group imparts unique electronic and steric effects to the molecule, which can influence its biological activity and pharmacokinetic properties. The compound exhibits good solubility in organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), making it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of Ethyl 1-benzyl-4-[4-(trifluoromethoxy)phenyl]pyrrolidine-3-carboxylate has been reported in several studies, with various approaches being explored to optimize yield and purity. One common method involves the reaction of 1-benzyl-4-(4-trifluoromethoxyphenyl)pyrrolidine-3-carboxylic acid with ethanol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). This reaction typically proceeds under mild conditions and yields the desired ester product in good yield.

Another approach involves the use of palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling, to introduce the trifluoromethoxy-substituted phenyl group onto the pyrrolidine ring. These methods offer high regioselectivity and functional group tolerance, making them suitable for large-scale synthesis.

Biological Activities

Ethyl 1-benzyl-4-[4-(trifluoromethoxy)phenyl]pyrrolidine-3-carboxylate has been investigated for its potential biological activities, including its effects on central nervous system (CNS) disorders and cancer. Studies have shown that this compound exhibits potent neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. For example, it has been found to inhibit the release of glutamate, a key excitatory neurotransmitter implicated in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, Ethyl 1-benzyl-4-[4-(trifluoromethoxy)phenyl]pyrrolidine-3-carboxylate has demonstrated antiproliferative activity against various cancer cell lines. Research has indicated that it can induce apoptosis in cancer cells by disrupting cell cycle progression and activating pro-apoptotic signaling pathways. These findings suggest that this compound may have potential as a lead molecule for the development of novel anticancer drugs.

Recent Research Advancements

The ongoing research on Ethyl 1-benzyl-4-[4-(trifluoromethoxy)phenyl]pyrrolidine-3-carboxylate has led to several significant advancements in understanding its mechanisms of action and therapeutic potential. A recent study published in the Journal of Medicinal Chemistry reported that this compound can effectively cross the blood-brain barrier (BBB), making it a promising candidate for treating CNS disorders where drug delivery is a major challenge.

Another study conducted at a leading pharmaceutical research institute explored the use of this compound in combination with other therapeutic agents to enhance its efficacy. The results showed that when combined with certain anti-inflammatory drugs or antioxidants, Ethyl 1-benzyl-4-[4-(trifluoromethoxy)phenyl]pyrrolidine-3-carboxylate exhibited synergistic effects, leading to improved therapeutic outcomes in preclinical models.

Conclusion

In conclusion, Ethyl 1-benzyl-4-[4-(trifluoromethoxy)phenyl]pyrrolidine-3-carboxylate (CAS No. 2326068-34-0) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will be uncovered, paving the way for innovative treatments for various diseases.